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Compound of Interest

Compound Name: BGB-290

Cat. No.: B1191590

For laboratory professionals, including researchers and scientists engaged in drug
development, the proper disposal of investigational compounds like BGB-290 (Pamiparib) is a
critical aspect of laboratory safety and environmental responsibility. Adherence to established
disposal protocols minimizes risks to personnel and prevents environmental contamination.
This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of BGB-290.

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, BGB-290 is not
classified as a hazardous substance under the Globally Harmonized System (GHS). However,
it is standard practice to follow usual precautionary measures when handling any chemical. To
ensure a high level of safety, it is recommended to handle BGB-290 as you would a potentially
hazardous substance, especially in a research setting where the full toxicological profile may
not be widely known.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses with side shields, and a lab coat.

» Designated Handling Area: Conduct all handling and weighing of BGB-290 powder in a
designated area, such as a chemical fume hood, to prevent inhalation of airborne particles.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1191590?utm_src=pdf-interest
https://www.benchchem.com/product/b1191590?utm_src=pdf-body
https://www.benchchem.com/product/b1191590?utm_src=pdf-body
https://www.benchchem.com/product/b1191590?utm_src=pdf-body
https://www.benchchem.com/product/b1191590?utm_src=pdf-body
https://www.benchchem.com/product/b1191590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Environmental Protection: Prevent the compound from entering sewers or surface and
ground water.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the proper segregation, collection, and disposal
of BGB-290 waste.

Step 1: Waste Segregation

Proper waste segregation at the point of generation is crucial. BGB-290 waste should be
categorized as chemical waste.

e Solid Waste: This includes unused or expired BGB-290 powder, contaminated personal
protective equipment (e.g., gloves, weighing paper), and empty vials.

 Liquid Waste: This includes any solutions containing BGB-290. The solvent used to dissolve
the compound will also determine the appropriate liquid waste stream.

Step 2: Waste Collection and Labeling
e Solid Waste:

o Collect all solid BGB-290 waste in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include the name "BGB-290 (Pamiparib)" and the appropriate hazard
warnings if your institution's policy requires it.

e Liquid Waste:

o Collect all liquid waste containing BGB-290 in a compatible, sealed, and labeled
hazardous liquid waste container.

o The label must clearly identify the contents, including "BGB-290 (Pamiparib)" and the
name and concentration of the solvent(s) used.

Step 3: Storage
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Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
satellite accumulation area within the laboratory, away from incompatible materials, until
collection.

Step 4: Final Disposal
» Never dispose of BGB-290 or its containers in the regular trash or down the drain.

» Arrange for the collection and disposal of the BGB-290 waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

» Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Decontamination Procedures

All non-disposable laboratory equipment and surfaces that have come into contact with BGB-
290 must be thoroughly decontaminated.

Decontamination Protocol:

« Initial Wipe-Down: Using an appropriate solvent (e.g., 70% ethanol), carefully wipe down all
contaminated surfaces and equipment.

o Cleaning: Follow the solvent wipe-down with a thorough cleaning using soap and water.

o Waste Disposal: All materials used for decontamination, such as wipes and paper towels,
should be disposed of as solid BGB-290 waste.

Experimental Workflow for BGB-290 Disposal

The following diagram illustrates the logical flow for the proper disposal of BGB-290 waste in a
laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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